Cas no 2229181-08-0 (3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid
• CAS No: 2229181-08-0
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6235459
• PubChem ID: 165836288
• Update Time: 2025-05-21

3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid
• EN300-1938499
• 2229181-08-0

• Inchi： 1S/C12H15BrO3/c1-7-4-5-9(8(2)11(7)13)6-10(16-3)12(14)15/h4-5,10H,6H2,1-3H3,(H,14,15)
• InChI Key： ZFKCTUSBYXOCTP-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid

Comprehensive Overview of 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid (CAS No. 2229181-08-0)

3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid (CAS No. 2229181-08-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and methoxy functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes a 2,4-dimethylphenyl moiety, contributes to its versatility in chemical reactions, making it a valuable asset in modern synthetic chemistry.

The growing interest in 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid is partly due to its potential applications in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors and enzyme modulators, particularly in targeting inflammatory pathways. With the rise of personalized medicine, compounds like this are increasingly relevant for developing targeted therapies. Additionally, its bromo-substituted aromatic ring offers opportunities for further functionalization, a feature highly sought after in medicinal chemistry.

In the agrochemical sector, CAS No. 2229181-08-0 is being investigated for its potential as a precursor to crop protection agents. The compound's structural attributes, such as its methoxypropanoic acid backbone, may contribute to the development of novel herbicides or pesticides. This aligns with the global push for sustainable agriculture, where safer and more efficient chemicals are in high demand. Farmers and agronomists are increasingly searching for eco-friendly alternatives, and derivatives of this compound could play a pivotal role.

From a synthetic perspective, 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid exemplifies the importance of halogenated intermediates in organic synthesis. The presence of a bromo atom at the 3-position of the phenyl ring facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are cornerstone techniques in constructing complex molecules. This has led to a surge in queries about efficient synthetic routes and scalable production methods for this compound, reflecting its industrial relevance.

Environmental and safety considerations are also paramount when discussing CAS No. 2229181-08-0. While the compound itself is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. The scientific community is increasingly focused on green chemistry principles, and researchers are exploring ways to minimize waste and energy consumption during its synthesis. This aligns with broader trends in sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for its application in high-value industries. The compound's spectral data and chromatographic profiles are often sought after by chemists for benchmarking purposes.

In conclusion, 3-(3-bromo-2,4-dimethylphenyl)-2-methoxypropanoic acid (CAS No. 2229181-08-0) represents a fascinating intersection of chemistry, pharmacology, and agrochemical innovation. Its multifaceted applications, coupled with the growing demand for specialty chemicals, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a topic of interest in both academic and industrial circles.